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For Researchers, Scientists, and Drug Development Professionals

Abstract
Talastine is a first-generation antihistamine belonging to the phthalazinone class of

compounds. While specific quantitative pharmacological data for Talastine is limited in publicly

available literature, its structural similarity to the well-characterized antihistamine azelastine

allows for a comprehensive understanding of its likely mechanism of action and properties. This

guide summarizes the known chemical and physical properties of Talastine and provides a

detailed overview of the pharmacology of the closely related and clinically significant

compound, azelastine, as a proxy. This includes its mechanism of action as a histamine H1

receptor antagonist, its pharmacokinetic profile, and clinical applications. Detailed experimental

methodologies and signaling pathways are presented to provide a thorough technical resource

for researchers in drug development.

Talastine: Chemical Structure and Physicochemical
Properties
Talastine, with the IUPAC name 4-benzyl-2-[2-(dimethylamino)ethyl]phthalazin-1(2H)-one, is a

synthetic organic molecule with the chemical formula C19H21N3O.[1] Its core structure

features a phthalazinone moiety, which is a bicyclic aromatic system containing two adjacent

nitrogen atoms in one of the rings.
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Chemical Identifiers
Identifier Value

IUPAC Name
4-benzyl-2-[2-(dimethylamino)ethyl]phthalazin-

1(2H)-one[1]

CAS Number 16188-61-7[1]

Molecular Formula C19H21N3O[1]

Molecular Weight 307.4 g/mol [1]

SMILES
CN(C)CCN1C(=O)C2=CC=CC=C2C(=N1)CC3=

CC=CC=C3

InChI Key LCAAMXMULMCKLJ-UHFFFAOYSA-N

Physicochemical Properties
Experimentally determined physicochemical data for Talastine are not extensively reported.

The following table includes predicted values and available experimental data.

Property Value Source

logP (predicted) 2.91 ChemAxon

Water Solubility (predicted) 0.0692 g/L ALOGPS

pKa (strongest basic) 8.05 ChemAxon

Synthesis of Talastine
A general synthesis for Talastine has been described, which involves the alkylation of 4-

benzylphthalazin-1(2H)-one.[2] While the full detailed experimental protocol from the original

patents (DE 1046625, US 3017411) is not readily available, the key reaction step is outlined

below.

General Synthetic Scheme
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Reactants

Product

4-Benzylphthalazin-1(2H)-one

DeprotonationBase (e.g., KOH)

2-(Dimethylamino)ethyl chloride Alkylation Talastine

Nucleophilic Attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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